Cas no 1706454-74-1 (4-Amino-5-chloronicotinonitrile)

• Product Name: 4-Amino-5-chloronicotinonitrile
• CAS No: 1706454-74-1
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• CID: 3044755
• PubChem ID: 72183376
• Update Time: 2025-05-19

4-Amino-5-chloronicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-chloronicotinonitrile
• AK144024
• DS-7736
• 4-AMINO-5-CHLOROPYRIDINE-3-CARBONITRILE
• AKOS022176500
• C73282
• SB76623
• 1706454-74-1
• CS-0186935

• Inchi： 1S/C6H4ClN3/c7-5-3-10-2-4(1-8)6(5)9/h2-3H,(H2,9,10)
• InChI Key： IETAIDPTMBIJIK-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C#N)=C1N

Computed Properties

• Exact Mass: 153.0093748g/mol
• Monoisotopic Mass: 153.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7
• XLogP3: 1.1

4-Amino-5-chloronicotinonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 4-Amino-5-chloronicotinonitrile

Recent Advances in the Study of 4-Amino-5-chloronicotinonitrile (CAS: 1706454-74-1)

4-Amino-5-chloronicotinonitrile (CAS: 1706454-74-1) is a key intermediate in the synthesis of various pharmaceutical compounds, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have highlighted its significance in the development of novel drugs, especially in the fields of oncology and infectious diseases. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and potential therapeutic benefits.

One of the most notable advancements in the study of 4-Amino-5-chloronicotinonitrile is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to modulate their activity with high specificity is a major focus of current research. Recent publications have demonstrated that derivatives of 4-Amino-5-chloronicotinonitrile exhibit potent inhibitory effects on specific kinases, such as EGFR and VEGFR, which are implicated in various cancers. These findings suggest that this compound could serve as a valuable scaffold for the development of next-generation anticancer agents.

In addition to its applications in oncology, 4-Amino-5-chloronicotinonitrile has also been investigated for its potential in treating infectious diseases. A 2023 study published in the Journal of Medicinal Chemistry explored the compound's efficacy against bacterial and viral pathogens. The researchers found that certain derivatives of 4-Amino-5-chloronicotinonitrile displayed significant antimicrobial activity, particularly against drug-resistant strains of bacteria. This opens up new avenues for the development of antibiotics and antiviral drugs, addressing the growing challenge of antimicrobial resistance.

The synthetic pathways for 4-Amino-5-chloronicotinonitrile have also been a subject of recent research. A team of chemists recently reported an optimized synthesis method that improves yield and reduces the environmental impact of the production process. By employing greener solvents and catalysts, the researchers were able to achieve a more sustainable and scalable synthesis, which is crucial for industrial applications. This advancement not only enhances the practicality of using 4-Amino-5-chloronicotinonitrile in large-scale drug production but also aligns with the pharmaceutical industry's increasing focus on sustainability.

Looking ahead, the potential of 4-Amino-5-chloronicotinonitrile in drug discovery appears promising. Ongoing studies are exploring its utility in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders. Preliminary data suggest that the compound's unique chemical structure may allow for the development of drugs with improved selectivity and fewer side effects. As research continues, it is expected that 4-Amino-5-chloronicotinonitrile will play an increasingly important role in the pharmaceutical industry, contributing to the discovery of innovative treatments for a wide range of diseases.

In conclusion, 4-Amino-5-chloronicotinonitrile (CAS: 1706454-74-1) represents a versatile and valuable compound in the field of medicinal chemistry. Its applications in kinase inhibition, antimicrobial therapy, and sustainable synthesis highlight its potential to address some of the most pressing challenges in healthcare. Future research will likely uncover even more uses for this compound, solidifying its place as a cornerstone of modern drug development.